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Compound of Interest

Compound Name: Diazoacetic acid

Cat. No.: B14748920 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and storage of ethyl diazoacetate. The

following information is intended to supplement, not replace, comprehensive institutional safety

protocols and a thorough risk assessment for any experiment involving this hazardous

compound.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with ethyl diazoacetate?

A1: Ethyl diazoacetate is a flammable liquid and vapor that may cause a fire upon heating.[1] It

is harmful if swallowed, causes skin and serious eye irritation, and is suspected of causing

cancer.[1] A significant hazard is its potential for explosive decomposition, especially when

heated, distilled, or in contact with certain incompatible materials.[2][3] Vapors can form

explosive mixtures with air at elevated temperatures.[1]

Q2: What personal protective equipment (PPE) is required when handling ethyl diazoacetate?

A2: A comprehensive PPE protocol is mandatory. This includes:

Eye/Face Protection: Wear chemical safety goggles and a face shield.[1][4]

Hand Protection: Use chemical-impermeable gloves that have been inspected for integrity

before use.[5][6][7]
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Body Protection: A flame-retardant lab coat and appropriate chemical-resistant clothing are

necessary.[1]

Respiratory Protection: All work should be conducted in a certified chemical fume hood.[1][2]

If there is a risk of inhalation, a NIOSH-approved respirator with appropriate cartridges

should be used.[7]

Q3: What are the proper storage conditions for ethyl diazoacetate?

A3: Ethyl diazoacetate must be stored in a tightly closed, original container in a well-ventilated,

cool, and locked area.[1][4] It should be kept away from heat, sparks, open flames, and other

ignition sources.[1][4][6] The recommended storage temperature is between 2-8°C (36-46°F).

[1] It should be stored separately or with other organic peroxides, away from incompatible

materials.[1]

Q4: Can I distill ethyl diazoacetate to purify it?

A4: Distillation of ethyl diazoacetate is strongly discouraged due to its explosive nature.[2] Even

distillation under reduced pressure is dangerous and can lead to explosions.[2][3] It is

recommended to use the crude product for most synthetic applications or to purify it using non-

distillation methods if absolutely necessary, following a thorough risk assessment.[2][3]

Q5: What should I do in case of a spill?

A5: In the event of a spill, evacuate the area immediately and ensure adequate ventilation.[1][5]

Remove all sources of ignition.[5][8] For containment, cover drains and use a liquid-absorbent

material like Chemizorb® to collect the spill.[1] The collected material should be disposed of as

hazardous waste in a suitable, closed container.[1][7] Do not let the product enter drains due to

the risk of explosion.[1]
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Issue Potential Cause Recommended Action

Yellowing of the ethereal

solution during purification

Presence of acid, causing

decomposition.

Wash the solution with a 10%

aqueous sodium carbonate

solution until the solution is

neutral.[3][9]

Rapid decomposition of ethyl

diazoacetate

Exposure to heat, acid, or

incompatible materials.

Ensure strict temperature

control, use acid-free solvents

and equipment, and check for

incompatibilities before use.[1]

[2][3]

Formation of high-boiling

esters and nitrogen gas
Thermal decomposition.

Avoid heating the compound.

[1][2] If a reaction requires

elevated temperatures,

conduct a thorough thermal

safety study.

Quantitative Safety Data
Parameter Value Source

Storage Temperature 2 - 8 °C (36 - 46 °F) [1]

Boiling Point 140-141 °C / 720 mmHg [3][4]

Melting Point -22 °C [3][4]

Flash Point 47 °C (116.6 °F) - closed cup

Density 1.085 g/mL at 25 °C [3][4]

Experimental Protocols: Safe Handling Workflow
The following diagram outlines the logical workflow for the safe handling of ethyl diazoacetate,

from preparation to disposal.
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Caption: Logical workflow for the safe handling of ethyl diazoacetate.
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Emergency Procedures
In Case of Fire:

Use dry sand, dry chemical, or alcohol-resistant foam to extinguish the fire.[1]

Remove the container from the danger zone and cool it with water if possible.[1]

Firefighters should wear self-contained breathing apparatus and full protective clothing.[1][6]

In Case of Skin Contact:

Immediately remove all contaminated clothing.[1][4]

Rinse the skin with plenty of water or shower.[1][4]

Consult a physician.[1][4]

In Case of Eye Contact:

Rinse cautiously with water for several minutes.[1]

Remove contact lenses if present and easy to do. Continue rinsing.[1]

Immediately call an ophthalmologist.[1]

In Case of Inhalation:

Move the person to fresh air.[1][4]

If the person is not breathing, give artificial respiration.[4][7]

Consult a physician.[1][4]

In Case of Ingestion:

Rinse mouth with water.[4]

Immediately make the victim drink water (two glasses at most).[1]
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Never give anything by mouth to an unconscious person.[4][7]

Consult a physician.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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